Cas no 72656-46-3 ((+)-α-(Methylnitrosoamino)methylbenzenemethanol)

• Product Name: (+)-α-(Methylnitrosoamino)methylbenzenemethanol
• CAS No: 72656-46-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5233722
• Update Time: 2025-05-19

(+)-α-(Methylnitrosoamino)methylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[(methylnitrosoamino)methyl]-, (+)-
• (+)-alpha-[(Methylnitrosoamino)methyl
• (+)-α-(Methylnitrosoamino)methylbenzenemethanol

• Inchi： 1S/C9H12N2O2/c1-11(10-13)7-9(12)8-5-3-2-4-6-8/h2-6,9,12H,7H2,1H3
• InChI Key： DVQKLVCSCYPICN-UHFFFAOYSA-N
• SMILES： C1(C(CN(C)N=O)O)=CC=CC=C1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 380.6±35.0 °C(Predicted)
• pka: 13.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (+)-α-(Methylnitrosoamino)methylbenzenemethanol

Comprehensive Analysis of (+)-α-(Methylnitrosoamino)methylbenzenemethanol (CAS 72656-46-3): Properties, Applications, and Research Insights

The chemical compound (+)-α-(Methylnitrosoamino)methylbenzenemethanol, identified by its CAS No. 72656-46-3, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of nitrosamine derivatives, which have garnered significant attention in recent years due to their diverse applications in pharmaceutical research, agrochemical development, and material science. The methylnitrosoamino functional group, combined with the benzenemethanol backbone, imparts distinct chemical properties that make it valuable for synthetic chemistry and biological studies.

In the context of modern research, (+)-α-(Methylnitrosoamino)methylbenzenemethanol has been explored for its potential role in drug discovery. Researchers are particularly interested in its stereochemistry, as the (+)-α configuration may influence its interaction with biological targets. This aligns with the growing demand for chiral compounds in the development of enantioselective catalysts and therapeutics. The compound's CAS 72656-46-3 is frequently referenced in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the preparation of 72656-46-3 involves multi-step organic reactions, often starting from readily available precursors like benzaldehyde derivatives. The introduction of the methylnitrosoamino group requires careful control of reaction conditions to avoid unwanted side products. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes for such compounds, addressing environmental concerns in chemical manufacturing.

The analytical characterization of (+)-α-(Methylnitrosoamino)methylbenzenemethanol typically employs techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for verifying the compound's purity and stereochemical integrity, especially given the increasing regulatory emphasis on quality control in fine chemicals. The CAS No. 72656-46-3 serves as a key identifier in chemical inventories and safety documentation worldwide.

Beyond its chemical properties, 72656-46-3 has attracted interest in materials science due to its potential as a building block for functional polymers. The benzenemethanol moiety offers opportunities for further derivatization, enabling the creation of novel materials with tailored properties. This aligns with current trends in smart materials and nanotechnology, where precise molecular design is paramount.

In summary, (+)-α-(Methylnitrosoamino)methylbenzenemethanol (CAS 72656-46-3) represents a versatile compound with broad applicability across scientific disciplines. Its unique structural features and synthetic accessibility continue to inspire research into new applications, from medicinal chemistry to advanced materials. As scientific inquiry progresses, this compound is likely to remain a subject of ongoing investigation and innovation.